Cas no 13980-78-4 (ethyl 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetate)

• Product Name: ethyl 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetate
• CAS No: 13980-78-4
• MF: C₁₁H₁₂N₄O₂S
• MW: 264.303580284119
• CID: 2773878
• PubChem ID: 736914
• Update Time: 2025-06-09

ethyl 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetate
• IDI1_014467
• Maybridge3_003080
• F0835-0010
• STK325359
• ChemDiv3_006228
• HMS1439L22
• DTXSID30353132
• CHEMBL3608539
• CCG-25067
• ethyl [(1-phenyl-1H-tetraazol-5-yl)sulfanyl]acetate
• Acetic acid, [(1-phenyl-1H-tetrazol-5-yl)thio]-, ethyl ester
• HMS1490L02
• AKOS003216679
• ETHYL 2-[(1-PHENYL-1,2,3,4-TETRAZOL-5-YL)SULFANYL]ACETATE
• IDI1_024138
• ETHYL 2-(1-PHENYL-1H-TETRAZOL-5-YLTHIO)ACETATE
• ethyl [(1-phenyl-1H-tetrazol-5-yl)sulfanyl]acetate
• AE-848/32010046
• ethyl 2-((1-phenyl-1H-tetrazol-5-yl)thio)acetate
• 13980-78-4

• Inchi： 1S/C11H12N4O2S/c1-2-17-10(16)8-18-11-12-13-14-15(11)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： ZZEPFFJCNRUHDM-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=NN=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 264.06809681Da
• Monoisotopic Mass: 264.06809681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.2Ų

Additional information on ethyl 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetate

Ethyl 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetate (CAS No. 13980-78-4): A Comprehensive Overview

Ethyl 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetate (CAS No. 13980-78-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrazole ring and a phenyl group, making it an attractive candidate for various biological and pharmacological studies.

The tetrazole moiety is a well-known functional group in medicinal chemistry due to its ability to mimic carboxylic acid functionalities and its potential to improve the metabolic stability and bioavailability of drug molecules. The presence of the phenyl group further enhances the lipophilicity and binding affinity of the compound, contributing to its potential therapeutic effects.

Recent research has highlighted the importance of ethyl 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetate in the development of novel therapeutic agents. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory diseases and oxidative stress-related conditions.

In a study published in the *Journal of Medicinal Chemistry*, researchers investigated the anti-inflammatory activity of ethyl 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetate in vitro and in vivo. The results demonstrated that the compound significantly inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, in vivo studies using a murine model of inflammation showed that the compound reduced paw edema and lowered serum levels of inflammatory markers.

The antioxidant properties of ethyl 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetate have also been extensively studied. A study published in *Free Radical Biology and Medicine* reported that the compound effectively scavenged free radicals and protected cells from oxidative damage. The mechanism of action was attributed to its ability to upregulate antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx).

Beyond its anti-inflammatory and antioxidant activities, ethyl 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetate has shown potential in other therapeutic areas. For instance, research has indicated that the compound may have anti-cancer properties. A study published in *Cancer Letters* found that ethyl 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetate induced apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation.

The structural versatility of ethyl 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetate also makes it an excellent candidate for drug design and optimization. Chemists can modify the substituents on the phenyl ring or the tetrazole moiety to fine-tune the pharmacological properties of the compound. This flexibility allows for the development of derivatives with enhanced potency and selectivity for specific therapeutic targets.

In conclusion, ethyl 2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-y l)sulfanyl]acetate (CAS No. 13980 -78 -4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, antioxidant, and anti-cancer properties make it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.